4-(6-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}pyridazin-3-yl)morpholine

• IUPAC Name: 4-[6-[4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl]pyridazin-3-yl]morpholine
• InChI: InChI=1S/C21H29N5O/c1-17-3-4-19(18(2)15-17)16-24-7-9-25(10-8-24)20-5-6-21(23-22-20)26-11-13-27-14-12-26/h3-6,15H,7-14,16H2,1-2H3
• InChI Key: GZOTYOFENXPEMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)CN2CCN(CC2)C3=NN=C(C=C3)N4CCOCC4)C
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

The compound “4-(6-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}pyridazin-3-yl)morpholine” is a complex organic molecule. It contains a morpholine ring, a pyridazine ring, and a piperazine ring, which are all common structures in pharmaceutical compounds. The presence of a 2,4-dimethylphenyl group suggests that this compound might have unique properties.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be expected to contain several cyclic structures including a morpholine ring, a pyridazine ring, and a piperazine ring. These rings are likely connected by carbon chains.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the functional groups present. For example, the presence of nitrogen in the rings could make the compound a base.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs containing a piperazine ring act on the central nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research could involve studying the properties and potential applications of this compound. This could include testing its biological activity, studying its reactivity, and optimizing its synthesis.